Cas no 82961-51-1 (Benzene, 4-chloro-1-methyl-2-(methylthio)-)

• Product Name: Benzene, 4-chloro-1-methyl-2-(methylthio)-
• CAS No: 82961-51-1
• MF: C₈H₉ClS
• MW: 172.675060033798
• MDL: MFCD11617780
• CID: 4204717
• PubChem ID: 54254977
• Update Time: 2025-06-21

Benzene, 4-chloro-1-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-chloro-1-methyl-2-(methylthio)-
• 4-chloro-1-methyl-2-methylsulfanylbenzene
• 4-chloro-2-methylsulphenyltoluene
• AKOS006316386
• 5-Chloro-2-methylphenyl methyl sulfide
• CS-0153558
• (5-chloro-2-methylphenyl)(methyl)sulfane
• SCHEMBL8492853
• 4-chloro-2-(methylsulphenyl)toluene
• 3-Chloro-6-methylphenyl methyl sulfide
• 5-Chloro-2-methyl-thioanisole
• 4-Chloro-1-methyl-2-(methylthio)benzene
• 4-chloro-1-methyl-2-(methylsulfanyl)benzene
• 82961-51-1
• QZJQMSZMALQQGO-UHFFFAOYSA-N
• BS-17607
• D83340

• MDL： MFCD11617780
• Inchi： 1S/C8H9ClS/c1-6-3-4-7(9)5-8(6)10-2/h3-5H,1-2H3
• InChI Key： QZJQMSZMALQQGO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)SC

Computed Properties

• Exact Mass: 172.0113492g/mol
• Monoisotopic Mass: 172.0113492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.3Ų

Additional information on Benzene, 4-chloro-1-methyl-2-(methylthio)-

Comprehensive Overview of Benzene, 4-chloro-1-methyl-2-(methylthio)- (CAS No. 82961-51-1)

Benzene, 4-chloro-1-methyl-2-(methylthio)- (CAS No. 82961-51-1) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with a chlorine atom at the 4-position, a methyl group at the 1-position, and a methylthio group at the 2-position. The combination of these functional groups imparts distinct chemical properties and reactivity profiles, making it a valuable intermediate in various synthetic pathways.

The molecular formula of Benzene, 4-chloro-1-methyl-2-(methylthio)- is C₉H₁₀ClS, and its molecular weight is approximately 173.69 g/mol. The compound is typically a colorless liquid with a characteristic odor. Its physical properties, such as boiling point and solubility, are influenced by the presence of the chlorine and methylthio groups. These properties make it suitable for use in a wide range of applications, from laboratory-scale synthesis to industrial processes.

In recent years, Benzene, 4-chloro-1-methyl-2-(methylthio)- has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as an intermediate in the synthesis of novel drugs. The presence of the chlorine and methylthio groups provides opportunities for further functionalization and modification, which can lead to the development of compounds with enhanced biological activity and improved pharmacological properties.

A recent study published in the Journal of Medicinal Chemistry explored the use of Benzene, 4-chloro-1-methyl-2-(methylthio)- as a key intermediate in the synthesis of a new class of antiviral agents. The researchers found that compounds derived from this intermediate exhibited potent antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). This finding highlights the potential of Benzene, 4-chloro-1-methyl-2-(methylthio)- as a valuable starting material for the development of new therapeutic agents.

In addition to its pharmaceutical applications, Benzene, 4-chloro-1-methyl-2-(methylthio)- has also been investigated for its use in materials science. A study published in the Journal of Materials Chemistry reported the synthesis of novel polymers using this compound as a monomer. The resulting polymers exhibited excellent thermal stability and mechanical properties, making them suitable for use in high-performance applications such as coatings and adhesives.

The synthetic versatility of Benzene, 4-chloro-1-methyl-2-(methylthio)- is further demonstrated by its use in the preparation of advanced materials for electronic applications. Researchers at a leading materials science institute have developed methods to incorporate this compound into polymer-based electronic devices, resulting in improved conductivity and stability. These findings have significant implications for the development of next-generation electronic materials.

The environmental impact and safety profile of Benzene, 4-chloro-1-methyl-2-(methylthio)- are also important considerations. Studies have shown that while this compound is generally stable under normal conditions, appropriate handling and storage practices should be followed to ensure safety. The compound should be stored in tightly sealed containers away from heat and incompatible materials to prevent any potential hazards.

In conclusion, Benzene, 4-chloro-1-methyl-2-(methylthio)- (CAS No. 82961-51-1) is a multifaceted organic compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and versatile reactivity make it an invaluable intermediate in various synthetic pathways. Ongoing research continues to uncover new possibilities for its use in developing innovative products and technologies.